(E)-2-(2-Chlorophenyl)-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)ethenesulfonamide

• IUPAC Name: (E)-2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)ethenesulfonamide
• InChI: InChI=1S/C13H12ClF3N2O2S/c14-12-5-2-1-4-11(12)6-9-22(20,21)19(8-3-7-18)10-13(15,16)17/h1-2,4-6,9H,3,8,10H2/b9-6+
• InChI Key: SMIGCRGUBVUQQO-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CS(=O)(=O)N(CCC#N)CC(F)(F)F)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/S(=O)(=O)N(CCC#N)CC(F)(F)F)Cl
• Molecular Formula: C13H12ClF3N2O2S
• Molecular Weight: 352.76 g/mol

Description

(E)-2-(2-Chlorophenyl)-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)ethenesulfonamide is a useful research compound. Its molecular formula is C13H12ClF3N2O2S and its molecular weight is 352.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Ethenesulfonyl Fluoride (ESF) Synthesis : A two-step, on-water procedure for the synthesis of ethenesulfonyl fluoride (ESF), closely related to the target compound, was developed. This process involves a neat reaction and subsequent dehydrochlorination to yield ESF in high yield, demonstrating the compound's utility in large-scale synthesis and its reactivity toward various nucleophiles (Zheng, Dong, & Sharpless, 2016).

Structural Analysis and Potential Applications

• Carbamoylsulfonamide Derivatives : Structures of 2-[N-(2-chlorophenyl)carbamoyl]benzenesulfonamide and its derivative have been analyzed, revealing stabilization by extensive hydrogen bonds, suggesting potential medicinal applications due to their novel compound structures (Siddiqui, Ahmad, Khan, Siddiqui, & Parvez, 2008).

Environmental Implications and Toxicology

• Perfluorooctanesulfonamides (PFOSA) and Oxidative Stress : Studies on N-ethyl perfluorooctanesulfonamidoethanol (a derivative) have shown its biotransformation to perfluorooctanesulfonate (PFOS) in rats, accompanied by alterations in antioxidant enzyme activity, highlighting the environmental persistence and potential toxicological implications of such compounds (Xie et al., 2009).

Advanced Material Synthesis

• Highly Selective Chlorosulfonation : The chlorosulfonation of tris(pentafluorophenyl)corrole, a process relevant to the synthesis and functionalization of complex organic compounds, has been shown to proceed with extremely high selectivity. This precision in chemical reactions underlines the importance of such compounds in synthesizing materials with specific properties (Mahammed, Goldberg, & Gross, 2001).

Catalytic and Organic Transformations

• Catalytic Reduction of Ethyl Chloroacetate : Research into the catalytic reduction of ethyl chloroacetate by cobalt(I) salophen highlights the role of similar compounds in facilitating complex reductions, leading to various products and showcasing the compound's versatility in catalytic processes (Moad, Klein, Peters, Karty, & Reilly, 2002).